1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione

• IUPAC Name: 1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]piperazine-2,3-dione
• InChI: InChI=1S/C15H20N2O4/c1-3-16-7-8-17(15(19)14(16)18)9-10-21-13-6-4-5-12(11-13)20-2/h4-6,11H,3,7-10H2,1-2H3
• InChI Key: CUENMSISAGRSIS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CCOC2=CC=CC(=C2)OC
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione is not fully understood. However, it is believed to act by modulating the activity of ion channels in the brain. It has been shown to enhance the activity of GABAergic neurotransmission, which is known to have anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione has been found to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is known to have a calming effect on the nervous system. It has also been found to reduce the levels of glutamate, which is a neurotransmitter that is involved in the development of seizures. In addition, it has been found to inhibit the production of pro-inflammatory cytokines, which are known to contribute to the development of inflammation.

Advantages and Limitations for Lab Experiments

1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in high yield and purity. It has also been extensively studied for its potential applications in the field of medicinal chemistry. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

Several future directions for the study of 1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione can be identified. One direction is to further investigate its potential use as an anti-inflammatory agent. Another direction is to study its effects on other neurotransmitter systems in the brain. Additionally, the development of derivatives of this compound with improved potency and selectivity could be explored. Finally, the use of this compound in combination with other drugs for the treatment of neurological disorders could also be investigated.

Synthesis Methods

The synthesis of 1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione involves the reaction of 1-ethylpiperazine-2,3-dione with 3-methoxyphenol and 2-(2-chloroethoxy)ethylamine in the presence of a base. The reaction proceeds via nucleophilic substitution and results in the formation of the desired compound. The synthesis method has been reported in several research articles and has been optimized for high yield and purity.

Scientific Research Applications

1-ethyl-4-[2-(3-methoxyphenoxy)ethyl]-2,3-piperazinedione has been studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anticonvulsant and neuroprotective activities in animal models. It has also been investigated for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.